Cas no 88214-26-0 (2,5-Heptadienoic acid, 5-methyl-, methyl ester, (E,E)-)

• Product Name: 2,5-Heptadienoic acid, 5-methyl-, methyl ester, (E,E)-
• CAS No: 88214-26-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 641102
• PubChem ID: 71409995
• Update Time: 2025-04-19

2,5-Heptadienoic acid, 5-methyl-, methyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadienoic acid, 5-methyl-, methyl ester, (E,E)-
• methyl 5-methylhepta-2,5-dienoate
• 88214-26-0
• DTXSID60829698

• Inchi： 1S/C9H14O2/c1-4-8(2)6-5-7-9(10)11-3/h4-5,7H,6H2,1-3H3
• InChI Key： CKNPLUHYHQDQEL-UHFFFAOYSA-N
• SMILES： O(C)C(C=CCC(=CC)C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų